Cas no 2034512-94-0 (3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide)

• Product Name: 3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide
• CAS No: 2034512-94-0
• MF: C₂₁H₁₄N₆O₂
• MW: 382.374863147736
• CID: 5379949
• Update Time: 2025-06-12

3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]benzamide
• 3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide

• Inchi： 1S/C21H14N6O2/c22-12-14-4-3-6-16(10-14)21(28)25-17-7-2-1-5-15(17)11-19-26-20(27-29-19)18-13-23-8-9-24-18/h1-10,13H,11H2,(H,25,28)
• InChI Key： PSWQLEZXUUFFEI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2=NC=CN=C2)N=1)(=O)C1=CC=CC(C#N)=C1

Additional information on 3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide

Comprehensive Overview of 3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide (CAS No. 2034512-94-0)

The compound 3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide (CAS No. 2034512-94-0) is a highly specialized small molecule with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazine core linked to a 1,2,4-oxadiazole ring and a cyano-substituted benzamide moiety, makes it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition and cancer therapeutics, aligning with the growing demand for novel precision medicine approaches.

In recent years, the scientific community has focused on heterocyclic compounds like 3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide due to their versatility in pharmacophore design. The 1,2,4-oxadiazole scaffold, in particular, has gained attention for its role in enhancing binding affinity and metabolic stability in drug candidates. This compound’s pyrazine component further contributes to its bioavailability, a critical factor in modern drug development. As the pharmaceutical industry shifts toward targeted therapies, such molecules are being explored for their ability to modulate protein-protein interactions and enzyme activity.

The synthesis of CAS No. 2034512-94-0 involves multi-step organic reactions, including cyclization and amide coupling, which are well-documented in recent peer-reviewed journals. Its molecular weight and logP values suggest favorable ADME properties, making it suitable for further preclinical studies. Given the rising interest in AI-driven drug discovery, this compound has also been flagged in computational screening databases as a potential lead compound for neurodegenerative diseases and inflammatory disorders.

From a commercial perspective, 3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide is available through specialized chemical suppliers catering to research institutions and biotech firms. Its patent status and regulatory compliance are frequently queried in scientific forums, reflecting its relevance in intellectual property discussions. Additionally, its structure-activity relationship (SAR) is a hot topic in medicinal chemistry webinars, where experts debate its optimization for clinical trials.

Environmental and safety data for this compound are still under investigation, but preliminary studies indicate low ecotoxicity, aligning with the industry’s push for green chemistry. As sustainability becomes a priority, researchers are evaluating its synthetic routes for atom economy and waste reduction. This aligns with broader trends in life sciences, where benign-by-design molecules are favored.

In summary, 3-cyano-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)benzamide (CAS No. 2034512-94-0) represents a cutting-edge chemical entity with multifaceted applications. Its integration into high-throughput screening pipelines and personalized medicine research underscores its importance in advancing biomedical science. For those exploring innovative therapeutics, this compound offers a compelling case study in rational drug design.